Cas no 125160-21-6 (methyl (2E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate
• CAS No: 125160-21-6
• MF: C₁₀H₁₇BO₄
• MW: 212.050583600998
• MDL: MFCD13182092
• CID: 1221108
• PubChem ID: 5472387
• Update Time: 2025-04-20

methyl (2E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester, (E)-
• methyl (2E)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate
• (E)-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)acrylate
• (1E)-3-METHOXY-3-OXOPROP-1-ENE-1-BORONIC ACID PINACOL ESTER
• AB66700
• 125160-21-6

• MDL： MFCD13182092
• Inchi： 1S/C10H17BO4/c1-9(2)10(3,4)15-11(14-9)7-6-8(12)13-5/h6-7H,1-5H3
• InChI Key： YRXVNAIOQAUBNO-UHFFFAOYSA-N
• SMILES： O1B(C=CC(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 211.12561
• Monoisotopic Mass: 212.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters